Cas no 956754-94-2 (5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 956754-94-2
• MF: C₉H₆N₆O₂
• MW: 230.182940006256
• MDL: MFCD03787714
• CID: 4723249
• Update Time: 2025-06-07

5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile
• 5-amino-1-(3-nitropyridin-2-yl)pyrazole-4-carbonitrile
• C9H6N6O2
• SBB097558
• 9977AC
• aminonitropyridinylHpyrazolecarbonitrile
• RP13236
• 5-amino-1-(3-nitro(2-pyridyl))pyrazole-4-carbonitrile
• 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile

• MDL： MFCD03787714
• Inchi： 1S/C9H6N6O2/c10-4-6-5-13-14(8(6)11)9-7(15(16)17)2-1-3-12-9/h1-3,5H,11H2
• InChI Key： JCLDEXWYABULMD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1N1C(=C(C#N)C=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• Topological Polar Surface Area: 126

Additional information on 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile

Introduction to 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 956754-94-2)

5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 956754-94-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile.

Chemical Structure and Properties

5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile is a heterocyclic compound with a molecular formula of C₁₀H₈N₆O₂. The molecule consists of a pyrazole ring fused with a nitropyridine moiety, and it features an amino group and a cyano group as substituents. The presence of these functional groups imparts unique chemical and physical properties to the compound. For instance, the amino group can participate in hydrogen bonding, while the cyano group contributes to the molecule's overall polarity and reactivity.

The molecular weight of 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile is 236.20 g/mol. It is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental protocols in both academic and industrial settings.

Synthesis Methods

The synthesis of 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 3-nitroisonicotinoyl chloride with 5-aminoisocyanopyrazole in the presence of a base such as triethylamine. This method typically yields high purity products with good yields.

An alternative synthetic route involves the condensation of 3-nitropyridine-2-carbaldehyde with 5-aminoisocyanopyrazole in an appropriate solvent. This method is advantageous due to its simplicity and scalability, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as microwave-assisted synthesis and solvent-free conditions.

Biological Activities

5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the most notable properties of this compound is its ability to inhibit specific enzymes involved in various disease pathways. For example, it has been shown to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

In addition to its anti-cancer properties, 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile has also demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Research Advancements

The promising biological activities of 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile have led to several preclinical studies and early-stage clinical trials. In preclinical studies using animal models, the compound has shown significant efficacy in reducing tumor growth and inhibiting inflammation without causing severe side effects. These results have paved the way for further clinical investigations.

A phase I clinical trial evaluating the safety and pharmacokinetics of 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile in patients with advanced solid tumors has recently been completed. The trial demonstrated that the compound was well-tolerated at various dose levels, with no dose-limiting toxicities observed. Preliminary data also indicated some anti-tumor activity, warranting further evaluation in larger trials.

Conclusion

In conclusion, 5-Amino-1-(3-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 956754-94-2) is a promising compound with a unique chemical structure that exhibits significant biological activities. Its potential therapeutic applications in cancer treatment and inflammatory diseases make it an exciting area of ongoing research. As more clinical data becomes available, it is likely that this compound will continue to attract attention from both academic researchers and pharmaceutical companies alike.